Cas no 731752-47-9 (3-Piperidinecarboxylicacid, 4-hydroxy-, methyl ester, (3R,4R)-rel-)

• Product Name: 3-Piperidinecarboxylicacid, 4-hydroxy-, methyl ester, (3R,4R)-rel-
• CAS No: 731752-47-9
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 559250
• PubChem ID: 45083290
• Update Time: 2025-04-19

3-Piperidinecarboxylicacid, 4-hydroxy-, methyl ester, (3R,4R)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylicacid, 4-hydroxy-, methyl ester, (3R,4R)-rel-
• 3-Piperidinecarboxylicacid, 4-hydroxy-, methyl ester, trans- (9CI)
• methyl rac-(3S,4S)-4-hydroxy-3-piperidinecarboxylate
• SCHEMBL10969774
• 731752-47-9

• Inchi： 1S/C7H13NO3/c1-11-7(10)5-4-8-3-2-6(5)9/h5-6,8-9H,2-4H2,1H3/t5-,6-/m0/s1
• InChI Key： KQOGWNKGUKQZHP-WDSKDSINSA-N
• SMILES： O[C@H]1CCNC[C@@H]1C(=O)OC

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 58.6Ų